2,5-Diamino-3-chlorobenzonitrile

• IUPAC Name: 2,5-diamino-3-chlorobenzonitrile
• InChI: InChI=1S/C7H6ClN3/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2H,10-11H2
• InChI Key: VXWZNVZGPHXSRL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C#N)N)Cl)N
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID70549835
• Molecular Weight: 167.59 g/mol
• CAS RN: 82997-64-6

Description

2,5-Diamino-3-chlorobenzonitrile (2,5-DACBN) is an organic compound that has multiple uses in scientific research. It is used as a building block for synthesizing other organic compounds and is also used as a reagent in biochemical and physiological experiments. It is important to understand the synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations of 2,5-DACBN in order to gain insight into the potential of this compound for future research.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2,5-Diamino-3-chlorobenzonitrile, focusing on six unique fields:

Pharmaceutical Intermediates

2,5-Diamino-3-chlorobenzonitrile is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows it to be a building block for drugs targeting specific biological pathways. .

Organic Synthesis

In organic chemistry, 2,5-Diamino-3-chlorobenzonitrile serves as a versatile reagent. It is employed in the synthesis of heterocyclic compounds, which are crucial in the development of new materials and drugs. .

Dye and Pigment Production

This compound is also utilized in the production of dyes and pigments. Its chemical properties allow it to form stable, vibrant colors, making it suitable for use in textile and ink industries. .

Mechanism of Action

Target of Action

The primary targets of 2,5-Diamino-3-chlorobenzonitrile are copper-containing amine oxidases and flavoprotein polyamine oxidases . These enzymes play a crucial role in the metabolism of amines and polyamines, which are involved in various physiological processes such as cell growth, differentiation, and apoptosis .

Mode of Action

2,5-Diamino-3-chlorobenzonitrile, being a diamine-based compound, interacts with its targets by inhibiting their enzymatic activity . The compound binds to the active site of the enzymes, preventing them from catalyzing the oxidation of amines and polyamines .

Biochemical Pathways

The inhibition of amine oxidases and polyamine oxidases by 2,5-Diamino-3-chlorobenzonitrile affects the metabolism of amines and polyamines . This can lead to changes in the levels of these molecules, which can, in turn, affect various downstream cellular processes such as cell growth and differentiation .

Result of Action

The molecular and cellular effects of 2,5-Diamino-3-chlorobenzonitrile’s action are primarily related to its inhibitory effect on amine oxidases and polyamine oxidases. By inhibiting these enzymes, the compound can alter the levels of amines and polyamines in cells, potentially affecting various cellular processes .

Synthesis routes and methods

Procedure details

Aqueous hydrochloric acid (12 M, 5.3 mL) was added slowly to a mixture of zinc dust (2.01 g) and 2-amino-3-chloro-5-nitro-benzonitrile (0.50 g) in tetrahydrofuran (40 mL). The reaction mixture was stirred for 2 hours, neutralized with saturated aqueous sodium carbonate (50 mL), and extracted with ethyl acetate (3×50 mL). The combined organic phases were dried over sodium sulfate and concentrated in vacuo to furnish 0.42 g (99% yield) of the title compound as a red solid. 1H NMR (500 MHz, DMSO-d6): 4.89 (s, 2H), 5.13 (s, 2H), 6.64 (d, 1H), 6.89 (d, 1H).